1-[bis(4-chlorophenyl)phosphoryl]cyclopropanecarboxylic acid

• IUPAC Name: 1-bis(4-chlorophenyl)phosphorylcyclopropane-1-carboxylic acid
• InChI: InChI=1S/C16H13Cl2O3P/c17-11-1-5-13(6-2-11)22(21,16(9-10-16)15(19)20)14-7-3-12(18)4-8-14/h1-8H,9-10H2,(H,19,20)
• InChI Key: CNZOEVNWHMYVSE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C(=O)O)P(=O)(C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H13Cl2O3P
• Molecular Weight: 355.1 g/mol

Description

1-[bis(4-chlorophenyl)phosphoryl]cyclopropanecarboxylic acid, also known as CPPC, is a chemical compound that has been extensively studied for its potential use in scientific research. CPPC is a cyclopropane derivative that contains a phosphoryl group and two chlorophenyl groups. Its unique structure makes it a valuable tool for investigating the mechanisms of various biological processes.

Mechanism of Action

1-[bis(4-chlorophenyl)phosphoryl]cyclopropanecarboxylic acid inhibits ACAT activity by binding to the active site of the enzyme. This binding prevents the formation of cholesterol esters, which are important components of lipoproteins. By inhibiting ACAT activity, 1-[bis(4-chlorophenyl)phosphoryl]cyclopropanecarboxylic acid can reduce the levels of cholesterol in cells and tissues.
Biochemical and Physiological Effects
1-[bis(4-chlorophenyl)phosphoryl]cyclopropanecarboxylic acid has been shown to have a range of biochemical and physiological effects. In addition to inhibiting ACAT activity, 1-[bis(4-chlorophenyl)phosphoryl]cyclopropanecarboxylic acid can also reduce the levels of triglycerides and phospholipids in cells and tissues. It has also been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

1-[bis(4-chlorophenyl)phosphoryl]cyclopropanecarboxylic acid has several advantages as a tool for scientific research. Its unique structure and mechanism of action make it a valuable tool for investigating the mechanisms of various biological processes. However, there are also limitations to its use. 1-[bis(4-chlorophenyl)phosphoryl]cyclopropanecarboxylic acid is a relatively new compound and its long-term effects on cells and tissues are not yet fully understood. Additionally, 1-[bis(4-chlorophenyl)phosphoryl]cyclopropanecarboxylic acid may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research involving 1-[bis(4-chlorophenyl)phosphoryl]cyclopropanecarboxylic acid. One area of interest is the development of 1-[bis(4-chlorophenyl)phosphoryl]cyclopropanecarboxylic acid analogs with improved potency and selectivity. Another area of interest is the investigation of the long-term effects of 1-[bis(4-chlorophenyl)phosphoryl]cyclopropanecarboxylic acid on cells and tissues. Finally, 1-[bis(4-chlorophenyl)phosphoryl]cyclopropanecarboxylic acid may have potential applications in the treatment of inflammatory diseases and further research in this area is warranted.

Synthesis Methods

1-[bis(4-chlorophenyl)phosphoryl]cyclopropanecarboxylic acid can be synthesized through a multistep process involving the reaction of chlorobenzene with phosphorus trichloride and subsequent cyclization with ethyl diazoacetate. This process produces 1-[bis(4-chlorophenyl)phosphoryl]cyclopropanecarboxylic acid as a white crystalline solid with a melting point of 155-157°C.

Scientific Research Applications

1-[bis(4-chlorophenyl)phosphoryl]cyclopropanecarboxylic acid has been used in scientific research as a tool for investigating the mechanisms of various biological processes. It has been shown to inhibit the activity of acyl-CoA: cholesterol acyltransferase (ACAT), an enzyme that plays a key role in cholesterol metabolism. 1-[bis(4-chlorophenyl)phosphoryl]cyclopropanecarboxylic acid has also been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.